1-{[2-(ethylsulfonyl)-1-(3-phenylpropyl)-1H-imidazol-5-yl]methyl}-3-methylpiperidine

• IUPAC Name: 1-[[2-ethylsulfonyl-3-(3-phenylpropyl)imidazol-4-yl]methyl]-3-methylpiperidine
• InChI: InChI=1S/C21H31N3O2S/c1-3-27(25,26)21-22-15-20(17-23-13-7-9-18(2)16-23)24(21)14-8-12-19-10-5-4-6-11-19/h4-6,10-11,15,18H,3,7-9,12-14,16-17H2,1-2H3
• InChI Key: LXGQTHQLGGSQJA-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=NC=C(N1CCCC2=CC=CC=C2)CN3CCCC(C3)C
• Molecular Formula: C21H31N3O2S
• Molecular Weight: 389.6 g/mol

Description

This compound is a derivative of imidazole and piperidine. Imidazoles are a class of organic compounds with a five-membered ring structure containing two nitrogen atoms. Piperidines are a class of organic compounds with a six-membered ring containing one nitrogen atom. Both classes of compounds are widely used in medicinal chemistry and drug design due to their versatile biological activities.

Molecular Structure Analysis

The molecular structure of this compound would likely show the characteristic rings of the imidazole and piperidine moieties. The ethylsulfonyl and 3-phenylpropyl groups would be attached to the imidazole ring, and the imidazole would be connected to the piperidine ring via a methylene (-CH2-) group.

Chemical Reactions Analysis

Imidazoles and piperidines can undergo a variety of chemical reactions. For example, imidazoles can act as nucleophiles in substitution reactions, and can also participate in oxidation and reduction reactions. Piperidines can undergo reactions such as acylation, alkylation, and N-oxidation.

Physical And Chemical Properties Analysis

The physical and chemical properties would depend on the specific structure of the compound. In general, compounds containing imidazole and piperidine rings can exhibit a wide range of properties, including varying degrees of polarity, solubility, and stability.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Many drugs containing imidazole or piperidine rings act by interacting with enzymes or receptors in the body.

Future Directions

The future directions for this compound would likely involve further studies to determine its potential applications, particularly in the field of medicinal chemistry. This could include studies to determine its biological activity, pharmacokinetics, and toxicity.